Cas no 76506-35-9 ((E)-ethyl 3-(benzyliMino)butanoate)

• Product Name: (E)-ethyl 3-(benzyliMino)butanoate
• CAS No: 76506-35-9
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 3029889
• PubChem ID: 7067185
• Update Time: 2025-04-21

(E)-ethyl 3-(benzyliMino)butanoate Chemical and Physical Properties

Names and Identifiers

• (E)-ethyl 3-(benzyliMino)butanoate
• DTXSID60427719
• ethyl 3-benzyliminobutanoate
• 76506-35-9
• SCHEMBL23328031
• SCHEMBL9194684
• ETHYL 3-(BENZYLIMINO)BUTANOATE

• Inchi： 1S/C13H17NO2/c1-3-16-13(15)9-11(2)14-10-12-7-5-4-6-8-12/h4-8H,3,9-10H2,1-2H3/b14-11+
• InChI Key： MAINUTYGYVAGIJ-SDNWHVSQSA-N
• SMILES： O(CC)C(C/C(/C)=N/CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 219.125928785Da
• Monoisotopic Mass: 219.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų